Cas no 55030-26-7 ((E)-9-dodecenoic acid methyl ester)

• Product Name: (E)-9-dodecenoic acid methyl ester
• CAS No: 55030-26-7
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 2184721
• PubChem ID: 5362755
• Update Time: 2025-04-21

(E)-9-dodecenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (E)-9-dodecenoic acid methyl ester
• 39202-17-0
• EC 700-618-7
• Q63392724
• SCHEMBL815437
• DTXSID90884816
• SCHEMBL816605
• DTXCID001024237
• 55030-26-7
• DB-299979
• 9-Dodecenoic acid, methyl ester, (E)-
• methyl trans-dodec-9-enoate
• 9-Dodecenoic acid, methyl ester
• Methyl (9E)-9-dodecenoate #
• METHYL-TRANS-9-DODECENOATE
• 700-618-7
• methyl (E)-dodec-9-enoate
• METHYL DODEC-9-ENOATE

• Inchi： 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h4-5H,3,6-12H2,1-2H3/b5-4+
• InChI Key： DUWQEMMRMJGHSA-SNAWJCMRSA-N
• SMILES： O(C)C(CCCCCCC/C=C/CC)=O

Computed Properties

• Exact Mass: 212.177630004Da
• Monoisotopic Mass: 212.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų